Cas no 900306-35-6 (Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate)

• Product Name: Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate
• CAS No: 900306-35-6
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 6782948
• PubChem ID: 6625155
• Update Time: 2025-06-26

Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• STK787320
• 900306-35-6
• ethyl 5-[(2-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-carboxylate
• HMS1516K08
• ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate
• CS-0325950
• SR-01000150425
• ChemDiv3_015364
• MCULE-6073165633
• AKOS001794284
• SR-01000150425-1
• Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate

• Inchi： 1S/C13H14N2O4/c1-3-18-13(16)12-15-14-11(19-12)8-9-6-4-5-7-10(9)17-2/h4-7H,3,8H2,1-2H3
• InChI Key： VLHZNRLXFIZDRI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NN=C1CC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.4Ų

Additional information on Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate

Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate and Its Applications in Modern Chemical Biology

Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate (CAS no. 900306-35-6) is a significant compound in the field of chemical biology, characterized by its unique structural and functional properties. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse pharmacological activities. The presence of the 1,3,4-oxadiazole core in its molecular structure contributes to its remarkable stability and reactivity, making it a valuable scaffold for drug development.

The Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate molecule exhibits a complex interplay of electronic and steric effects that influence its biological interactions. The ester group at the 2-position and the methoxy-substituted benzyl group at the 5-position play crucial roles in modulating its pharmacokinetic and pharmacodynamic profiles. These features have led to extensive research into its potential applications in medicinal chemistry.

In recent years, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate compound has shown promise in preclinical studies as a lead molecule for developing novel therapeutic agents. Its ability to interact with various biological targets has made it a focal point for researchers seeking to develop drugs with enhanced efficacy and reduced side effects.

The synthesis of Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques have not only improved the efficiency of synthesis but also enabled the introduction of additional functional groups for further derivatization.

The pharmacological activity of Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate has been explored in various in vitro and in vivo models. Studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. Additionally, it has shown potential in modulating inflammatory responses by interacting with specific enzymes and receptors.

The structural flexibility of the 1,3,4-oxadiazole core allows for modifications that can fine-tune its biological activity. Researchers have synthesized analogs of this compound with altered substituents to enhance their binding affinity and selectivity towards specific targets. These efforts have led to the identification of several promising candidates for further development into clinical drugs.

The role of computational chemistry in studying Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental investigations and have accelerated the discovery process.

In conclusion, Ethyl 5-(2-methoxybenzyl)-1,3,4-oxadiazole-2-carboxylate represents a significant advancement in the field of chemical biology. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.